
Spectroscopic data for 5-(p-Tolyl)pyrimidin-2-
amine

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 5-(p-Tolyl)pyrimidin-2-amine

Cat. No.: B1417891 Get Quote

Introduction
5-(p-Tolyl)pyrimidin-2-amine, identified by CAS No. 31408-17-0, is a heterocyclic aromatic

amine with the molecular formula C₁₁H₁₁N₃ and a molecular weight of 185.23 g/mol . This

compound serves as a crucial building block in medicinal chemistry and drug discovery. The

pyrimidine core is a privileged structure found in numerous bioactive molecules, including

kinase inhibitors for cancer therapy and anti-fibrotic agents. The tolyl and amine substituents

provide specific steric and electronic properties that can be tailored for high-affinity binding to

biological targets.

Accurate structural elucidation and purity assessment are paramount in the development of

novel therapeutics. Spectroscopic techniques provide the foundational data for this

characterization. This guide offers a comprehensive analysis of the expected spectroscopic

data for 5-(p-Tolyl)pyrimidin-2-amine, grounded in fundamental principles
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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